![molecular formula C6H7BrClFN2 B2993357 (2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride CAS No. 2137703-20-7](/img/structure/B2993357.png)
(2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride
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Overview
Description
“(2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2137703-20-7 . It has a molecular weight of 241.49 . The IUPAC name for this compound is “(2-bromo-6-fluoropyridin-3-yl)methanamine hydrochloride” and its InChI Code is 1S/C6H6BrFN2.ClH/c7-6-4 (3-9)1-2-5 (8)10-6;/h1-2H,3,9H2;1H .
Molecular Structure Analysis
The InChI key for “(2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride” is INGIMZHMDVVHCO-UHFFFAOYSA-N . This key can be used to identify the compound’s molecular structure.Physical And Chemical Properties Analysis
“(2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride” is a powder that is stored at room temperature .Scientific Research Applications
Synthesis of Complex Molecules
The compound serves as a versatile intermediate in the synthesis of complex molecules with potential biological activities. For example, it has been used in the synthesis of novel azetidine derivatives with reported antibacterial and antifungal activities (Rao, Prasad, & Rao, 2013). This showcases its utility in developing new pharmaceutical agents.
Material Science and Catalysis
In material science and catalysis, derivatives of this compound have been synthesized and evaluated for their potential in various applications. For instance, complexes derived from halopyridines, which share structural similarities, have been studied for their molecular structures and potential as catalysts in chemical reactions (Schäffler, Müller, & Maas, 2006).
Radiotracer Synthesis
In the field of radiopharmacy, derivatives of such compounds have been developed for imaging purposes. For instance, the synthesis of 6-[¹⁸F]fluoro-PBR28, a fluorinated analogue, aimed at imaging the TSPO 18 kDa with PET, demonstrates the role of fluoropyridine derivatives in developing novel radiotracers (Damont et al., 2011).
Organic Synthesis Methodology
The compound is instrumental in organic synthesis, serving as a building block for synthesizing various heterocyclic compounds. The chemoselective amination of related halopyridines highlights the compound's utility in achieving specific substitution patterns critical for the development of novel organic molecules (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Drug Discovery and Development
In drug discovery, the structural motifs derived from "(2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride" are explored for their pharmacological properties. For instance, compounds containing the fluoropyridine unit have been evaluated as Met kinase inhibitors, showcasing the compound's relevance in targeting specific pathways for therapeutic purposes (Schroeder et al., 2009).
Safety And Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(2-bromo-6-fluoropyridin-3-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrFN2.ClH/c7-6-4(3-9)1-2-5(8)10-6;/h1-2H,3,9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INGIMZHMDVVHCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1CN)Br)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.49 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromo-6-fluoropyridin-3-yl)methanamine hydrochloride | |
CAS RN |
2137703-20-7 |
Source
|
Record name | (2-bromo-6-fluoropyridin-3-yl)methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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